Cas no 796844-14-9 (Benzaldehyde, 4-[[2,4-bis(trifluoromethyl)phenyl]methoxy]-3-methoxy-)

• Product Name: Benzaldehyde, 4-[[2,4-bis(trifluoromethyl)phenyl]methoxy]-3-methoxy-
• CAS No: 796844-14-9
• MF: C₁₇H₁₂F₆O₃
• MW: 378.26580619812
• CID: 1797659
• PubChem ID: 11383352
• Update Time: 2025-06-27

Benzaldehyde, 4-[[2,4-bis(trifluoromethyl)phenyl]methoxy]-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-[[2,4-bis(trifluoromethyl)phenyl]methoxy]-3-methoxy-
• 4-[2,4-bis(trifluoromethyl)benzyloxy]-3-methoxybenzaldehyde
• 4-{[2,4-bis(trifluoromethyl)benzyl]oxy}-3-methoxybenzaldehyde
• 4-{[2,4-bis(trifluoromethyl)phenyl]methoxy}-3-methoxybenzaldehyde
• 4-((2, 4-Bis(trifluoromethyl)benzyl)oxy)-3-methoxybenzaldehyde
• 4-((2,4-Bis(trifluoromethyl)benzyl)oxy)-3-methoxybenzaldehyde
• 4-(2,4-bis(trifluoromethyl)benzyloxy)-3-methoxybenzaldehyde
• DB-349014
• EN300-19890538
• 796844-14-9
• SCHEMBL2202264
• Z3244745392

• Inchi： 1S/C17H12F6O3/c1-25-15-6-10(8-24)2-5-14(15)26-9-11-3-4-12(16(18,19)20)7-13(11)17(21,22)23/h2-8H,9H2,1H3
• InChI Key： ANYANJXMVRWDHQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=CC=1COC1C=CC(C=O)=CC=1OC)(F)F

Computed Properties

• Exact Mass: 378.06906321g/mol
• Monoisotopic Mass: 378.06906321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on Benzaldehyde, 4-[[2,4-bis(trifluoromethyl)phenyl]methoxy]-3-methoxy-

Benzaldehyde, 4-[[2,4-bis(trifluoromethyl)phenyl]methoxy]-3-methoxy- (CAS No. 796844-14-9): A Comprehensive Overview

Benzaldehyde, 4-[[2,4-bis(trifluoromethyl)phenyl]methoxy]-3-methoxy- (CAS No. 796844-14-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including the presence of trifluoromethyl groups and methoxy substituents, offers a range of potential applications in drug development and chemical synthesis.

The trifluoromethyl groups in the structure of Benzaldehyde, 4-[[2,4-bis(trifluoromethyl)phenyl]methoxy]-3-methoxy- are known for their ability to enhance the lipophilicity and metabolic stability of molecules. These properties are crucial in the design of drugs that need to cross biological membranes efficiently and maintain their activity over extended periods. Recent studies have highlighted the importance of trifluoromethylated compounds in the development of novel therapeutic agents, particularly in the treatment of diseases such as cancer and neurodegenerative disorders.

The methoxy substituents in the compound contribute to its overall polarity and can influence its solubility and binding affinity to target proteins. In medicinal chemistry, methoxy groups are often used to modulate the pharmacokinetic properties of molecules, such as improving their absorption, distribution, metabolism, and excretion (ADME) profiles. This makes Benzaldehyde, 4-[[2,4-bis(trifluoromethyl)phenyl]methoxy]-3-methoxy- a valuable scaffold for the development of new drugs with optimized biological activity.

One of the key areas where Benzaldehyde, 4-[[2,4-bis(trifluoromethyl)phenyl]methoxy]-3-methoxy- has shown promise is in the field of cancer research. Studies have demonstrated that this compound can exhibit potent antiproliferative effects against various cancer cell lines. The mechanism of action is believed to involve the disruption of cellular processes such as DNA replication and protein synthesis, leading to cell cycle arrest and apoptosis. These findings have sparked interest in further exploring the potential of this compound as a lead molecule for anticancer drug development.

In addition to its potential as an anticancer agent, Benzaldehyde, 4-[[2,4-bis(trifluoromethyl)phenyl]methoxy]-3-methoxy- has also been investigated for its neuroprotective properties. Research has shown that this compound can protect neurons from oxidative stress and inflammation, which are common factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability to mitigate these damaging processes makes it a promising candidate for therapeutic interventions in neurological disorders.

The synthesis of Benzaldehyde, 4-[[2,4-bis(trifluoromethyl)phenyl]methoxy]-3-methoxy- involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the use of coupling reactions between appropriately substituted aryl halides and organometallic reagents, followed by functional group transformations to introduce the desired substituents. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating its use in both academic research and industrial applications.

From a safety perspective, handling Benzaldehyde, 4-[[2,4-bis(trifluoromethyl)phenyl]methoxy]-3-methoxy- requires adherence to standard laboratory practices to ensure the well-being of researchers and the integrity of experimental results. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to prevent exposure and contamination.

In conclusion, Benzaldehyde, 4-[[2,4-bis(trifluoromethyl)phenyl]methoxy]-3-methoxy- (CAS No. 796844-14-9) represents a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive scaffold for drug discovery efforts aimed at addressing unmet medical needs in areas such as cancer and neurodegenerative diseases. As research continues to uncover new insights into its properties and mechanisms of action, this compound is likely to play an increasingly important role in the development of innovative therapeutic solutions.